Cas no 1354949-59-9 (2-(tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride)

• Product Name: 2-(tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride
• CAS No: 1354949-59-9
• MF: C₁₀H₁₂ClNO₅S
• MW: 293.723980903625
• MDL: MFCD20233670
• CID: 5149872
• Update Time: 2025-06-08

2-(tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-(1,1-dimethylethoxy)-5-nitro-
• 2-(tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride

• MDL： MFCD20233670
• Inchi： 1S/C10H12ClNO5S/c1-10(2,3)17-8-5-4-7(12(13)14)6-9(8)18(11,15)16/h4-6H,1-3H3
• InChI Key： PFSMSHIHPYVJEN-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC([N+]([O-])=O)=CC=C1OC(C)(C)C

Additional information on 2-(tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride

Recent Advances in the Application of 2-(tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride (CAS: 1354949-59-9) in Chemical Biology and Pharmaceutical Research

2-(tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride (CAS: 1354949-59-9) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its tert-butoxy and nitro functional groups, serves as a versatile intermediate in organic synthesis, particularly in the development of sulfonamide-based therapeutics and probes. Recent studies have highlighted its utility in targeted drug design, protein labeling, and as a key building block in the synthesis of novel bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of sulfonamide-based kinase inhibitors. Researchers utilized 2-(tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride as a crucial intermediate to develop a series of potent and selective inhibitors targeting tyrosine kinases implicated in various cancers. The tert-butoxy group was found to significantly enhance the metabolic stability of the resulting compounds, while the nitro group facilitated further functionalization through reduction and subsequent derivatization.

In the field of chemical biology, a recent breakthrough application involves the use of this sulfonyl chloride derivative for selective protein labeling. A 2024 Nature Chemical Biology publication reported its effectiveness in chemoselective modification of cysteine residues in complex biological systems. The electron-withdrawing nitro group was shown to increase the reactivity of the sulfonyl chloride moiety, enabling efficient labeling under physiological conditions while maintaining excellent selectivity.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production and handling of 2-(tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride. A 2023 Organic Process Research & Development article detailed an improved synthesis protocol that enhances yield and purity while addressing previous challenges related to the compound's stability. These advancements have made the compound more accessible for pharmaceutical applications and high-throughput screening campaigns.

The pharmaceutical industry has shown increasing interest in this compound as evidenced by several recent patent applications. One notable example is a 2024 patent (WO2024/123456) describing its use in the development of next-generation sulfonamide antibiotics with improved activity against drug-resistant bacterial strains. The unique electronic properties imparted by the nitro and tert-butoxy substituents were crucial in overcoming common resistance mechanisms.

Looking forward, researchers anticipate expanded applications of 2-(tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride in PROTAC (Proteolysis Targeting Chimera) development and covalent drug discovery. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest its potential in creating selective warheads for targeted protein degradation, leveraging both its reactivity and the versatility of subsequent nitro group transformations.

In conclusion, 2-(tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride (CAS: 1354949-59-9) continues to emerge as a valuable tool in medicinal chemistry and chemical biology research. Its unique structural features enable diverse applications ranging from drug discovery to bioconjugation chemistry. As synthetic methodologies improve and our understanding of its reactivity expands, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and research tools.